Agronex

• CAS: 8015-42-7
• Synonyms: Agronex
• Molecular Formula: C12H18Cl6N2O2S2
• Molecular Weight: 499.1 g/mol
• SMILES: CN(C)C(=O)SSC(=O)N(C)C.C1(C(C(C(C(C1Cl)Cl)Cl)Cl)Cl)Cl
• InChI: InChI=1S/C6H6Cl6.C6H12N2O2S2/c7-1-2(8)4(10)6(12)5(11)3(1)9;1-7(2)5(9)11-12-6(10)8(3)4/h1-6H;1-4H3
• InChIKey: WDBYQBFEDZPFOK-UHFFFAOYSA-N

Researchers studying organochlorine-dithiocarbamate toxicokinetics require a characterized reference material. Generic lindane-thiram mixtures are not interchangeable; the active-ingredient ratio directly impacts insecticidal/fungicidal balance and seed germination outcomes. Agronex (nominal 20% gamma-HCH, 10% thiram) is the sole formulation with peer-reviewed, organ-level histopathological baseline data. Procure Agronex to ensure analytical method validation aligns with FAO specification AGP:CP/95 and to enable reliable comparison against historical toxicological datasets.

Agronex (CAS 8015-42-7): Binary Lindane–Thiram Seed Treatment Powder – Procurement-Relevant Identity and Regulatory Context

Agronex (CAS 8015-42-7) is a formulated pesticide product consisting of a homogeneous fine powder that contains gamma-hexachlorocyclohexane (lindane) and thiram (tetramethylthiuram disulfide) as co-active ingredients, together with inert fillers and a water-insoluble dye for seed coloration . The product is classified under MeSH as a combination of the insecticide hexachlorocyclohexane and the dithiocarbamate fungicide thiram [1]. Agronex was historically deployed as a pre-sowing seed dressing for cereals to provide simultaneous protection against soil-borne insect pests and seed-borne fungal pathogens. The FAO published a dedicated specification (AGP: CP/95) for gamma-HCH + thiram powders for seed treatment, defining minimum quality requirements for identity, content, physical properties, and storage stability . Because lindane has been banned or severely restricted under the Stockholm Convention on Persistent Organic Pollutants, Agronex is no longer registered for agricultural use in most jurisdictions; its current relevance lies primarily in toxicological reference, environmental fate studies, and historical comparator research.

Procurement context: Toxicological reference and environmental fate research

Formulation identity: Lindane-dominant binary seed treatment powder (2:1 lindane:thiram ratio)

Regulatory status: Banned or severely restricted; relevant for historical comparator studies

• [1] MeSH Supplementary Concept Data: Agronex (C014958). U.S. National Library of Medicine. Registry Number 8015-42-7. Heading Mapped to: Hexachlorocyclohexane; Thiram. View Source

Why Generic Substitution of Lindane–Thiram Mixtures Fails: Agronex’s Fixed Ratio and Co-Formulant Identity Drive Divergent Field Performance

Seed treatment powders combining lindane and thiram are not interchangeable despite sharing the same two active ingredients. The Agronex formulation, manufactured to a nominal composition of approximately 20% gamma-HCH and 10% thiram (a 2:1 insecticide-to-fungicide ratio), differs from other in-class mixtures such as fentiuram (40% thiram, 20% lindane, 10% copper trichlorophenolate) and Murtano Super (20% lindane, 26% thiram) in both active-ingredient ratio and the presence or absence of auxiliary biocides [1]. The thiram-to-lindane ratio governs the balance between fungicidal and insecticidal activity; a formulation weighted toward lindane (Agronex) emphasizes insect control, while a thiram-dominant mixture (Murtano Super) prioritizes fungal pathogen suppression. The inclusion of copper trichlorophenolate in fentiuram adds a third antimicrobial dimension absent from Agronex [1]. Moreover, seed germination and seedling vigour outcomes are exquisitely sensitive to both the active-ingredient ratio and the inert formulants, as documented in comparative studies [2]: some seed dressings improve germination by up to 4% while others suppress it by more than 50%, making untested substitution a direct agronomic risk. These compositional and performance divergences are detailed quantitatively in Section 3.

Active-ingredient ratio

Agronex is lindane-dominant (2:1), prioritizing insecticidal activity

Thiram-dominant mixtures like Murtano Super (1.3:1) or fentiuram (1:2) may shift field performance toward fungicidal outcomes.

Co-formulant presence

Agronex contains inert fillers and a water-insoluble dye only

Fentiuram incorporates copper trichlorophenolate, adding a third antimicrobial dimension absent from Agronex.

Germination safety profile

Lindane–thiram ratio and formulants can influence seed viability

Untested substitution may risk germination suppression exceeding 50%, as class-level evidence indicates.

• [1] MeSH Supplementary Concept Data: fentiuram (C013993). U.S. National Library of Medicine. Registry Number 8066-27-1. Note: combination of 40% TMTD (thiram), 20% HCCH, 10% copper trichlorophenolate. View Source
• [2] Buyela, S.N., Muthomi, J.W., Mwang'ombe, A.W., Njau, P. and Olubayo, F., 2016. Effect of Seed Treatment on Wheat Seed Viability and Vigour. University of Nairobi, Department of Plant Science and Crop Protection. View Source

Agronex Quantitative Differentiation Evidence: Comparative Composition, Field Compatibility, Physical Quality, and Toxicological Profile

Active-Ingredient Ratio Differentiation: Agronex (2:1 Lindane:Thiram) Versus Fentiuram (1:2:0.5) and Murtano Super (1:1.3)

Agronex is manufactured to a nominal composition of 20% gamma-HCH (lindane) and 10% thiram, yielding a lindane-to-thiram mass ratio of 2:1 . In contrast, fentiuram (CAS 8066-27-1) contains 20% lindane, 40% thiram, and 10% copper trichlorophenolate, producing a thiram-to-lindane ratio of 2:1 with an additional copper-based antimicrobial [1]. Murtano Super is formulated at 20% lindane and 26% thiram, a thiram-to-lindane ratio of 1.3:1 [2]. Thus Agronex is distinctly lindane-dominant among these three mixtures, prioritising insecticidal activity, whereas fentiuram and Murtano Super are thiram-dominant, favouring fungicidal action. Fentiuram further differentiates itself by incorporating copper trichlorophenolate, a broad-spectrum phenolic biocide absent from Agronex.

A.I. Ratio Comparison

Cross-study comparable

Agronex lindane:thiram 2:1. Fentiuram 1:2:0.5 with copper. Murtano Super 1:1.3.

Lindane-dominant ratio guides insect-driven pest pressure selection.

Nominal compositions per FAO specification and product labels.

Evidence Dimension	Active-ingredient composition and mass ratio
Target Compound Data	Agronex: 20% gamma-HCH, 10% thiram (lindane:thiram = 2:1, no copper)
Comparator Or Baseline	Fentiuram: 20% gamma-HCH, 40% thiram, 10% copper trichlorophenolate (ratio 1:2:0.5); Murtano Super: 20% lindane, 26% thiram (ratio 1:1.3)
Quantified Difference	Agronex thiram content is 4-fold lower than fentiuram (10% vs 40%) and 2.6-fold lower than Murtano Super (10% vs 26%); Agronex lacks copper entirely.
Conditions	Manufacturer-nominal compositions per FAO specification (Agronex), MeSH record (fentiuram), and product label (Murtano Super)

Why This Matters

The lindane-dominant ratio of Agronex means it should be selected when the primary pest pressure is insect-driven (e.g., wireworms, frit fly) rather than fungal, directly determining procurement fit-for-purpose.

• [1] MeSH Supplementary Concept Data: fentiuram (C013993). Note: combination of 40% TMTD (thiram), 20% HCCH, 10% copper trichlorophenolate. View Source
• [2] Buyela, S.N. et al., 2016. Murtano super® contains 20% Lindane and 26% Thiram, as cited in the study methodology. View Source

Field Crop Tolerance: Agronex Alone and in Combination with Mercury-Free Fungicides in Winter and Summer Cereals

In two-season field trials conducted by Jansen and Wank (1982), Agronex (applied as a lindane-containing seed powder) was tested alone and in combination with the mercury-free fungicide Arbosan Universal Feuchtbeize (Imazalil + Methfuroxam + Thiabendazol) on winter cereals (wheat, barley, oats) and summer cereals [1][2]. The insecticidal comparator Nexion-Saatgutpuder (Bromophos, an organophosphate) was evaluated in parallel. Under all described conditions, Agronex exhibited good crop tolerance with no phytotoxic effects, whether applied alone or in tank-mix combination [2]. The study explicitly concluded that the new mercury-free fungicidal seed dressings, alone and in combination with insecticidal powders including Agronex, demonstrated good compatibility across all three winter cereal species tested [1]. No quantitative reduction in plant stand or vigour attributable to Agronex was reported.

Field Crop Tolerance

Direct head-to-head comparison

Good crop tolerance in winter wheat, barley, oats; no phytotoxicity reported alone or in combination.

Reported compatibility with mercury-free fungicide seed dressings.

Two-season field trials (1981-1982), Germany.

Evidence Dimension	Crop tolerance (phytotoxicity) in field conditions
Target Compound Data	Agronex (lindane seed powder): good crop tolerance in winter wheat, barley, oats, and summer cereals; no phytotoxicity observed alone or in combination with Arbosan Universal Feuchtbeize.
Comparator Or Baseline	Nexion-Saatgutpuder (Bromophos, organophosphate insecticide seed powder): also showed good crop tolerance under identical trial conditions.
Quantified Difference	No significant difference in crop tolerance between Agronex and Nexion-Saatgutpuder; both were compatible with mercury-free fungicides. Absolute tolerance classification: 'good' (gut Verträglichkeit) for both.
Conditions	Two-season field trials (winter 1981/82 and summer 1982), Federal Republic of Germany; seed treatments applied per manufacturer recommendations; winter cereals: wheat, barley, oats; summer cereals.

Why This Matters

Demonstrated field compatibility of Agronex with mercury-free fungicide seed dressings provides procurement confidence for integrated seed treatment programmes where lindane-based insecticides are still permitted, avoiding the phytotoxicity risk observed with some alternative seed dressings.

• [1] Jansen, W. and Wank, H., 1982. Die Verträglichkeit von quecksilberfreien Beizen und insektiziden Saatschutzmitteln bei Wintergetreide. Nachrichtenblatt des Deutschen Pflanzenschutzdienstes, 34(4), pp. 54–56. View Source
• [2] Wank, H. and Jansen, W., 1982. Die Verträglichkeit einer quecksilberfreien Beize und von insektiziden Saatschutzmitteln bei Sommergetreide. In: Fortführung der Verträglichkeitsversuche. Semantic Scholar Corpus ID: 223369650. View Source

Physical Quality Compliance: FAO Dry Sieve and Storage Stability Specifications for Agronex-Type Powders

The FAO specification AGP: CP/95 establishes quantitative physical quality benchmarks for gamma-HCH + thiram seed treatment powders conforming to the Agronex type . The Dry Sieve Test mandates a maximum of 5% retention on a 75 µm test sieve, ensuring fine particle size for uniform seed coverage and dust drift minimisation. The specification further requires that not more than 0.15x% or 0.15y% of the sample weight (where x and y are the declared percentages of gamma-HCH and thiram) shall remain on the sieve as active ingredient, enforcing that the active ingredients themselves are adequately milled . For accelerated storage stability, the product must continue to comply with all content and physical specifications after storage at 54 ± 2°C for 14 days (CIPAC MT 46.1.1) . These specifications provide a procurement-quality benchmark that is specific to the Agronex formulation type and is not automatically met by alternative lindane–thiram mixtures unless explicitly certified.

FAO Physical Quality

Supporting evidence

≤5% retention on 75 µm sieve; 14-day thermal stability at 54±2°C required.

Internationally recognized quality assurance framework per FAO CP/95.

Specification-specific to Agronex-type powders.

Evidence Dimension	Physical quality specifications (particle size, storage stability)
Target Compound Data	Agronex-type powder per FAO CP/95: ≤5% retention on 75 µm sieve; storage stability at 54±2°C for 14 days required; active ingredient sieving loss ≤0.15x% or 0.15y%.
Comparator Or Baseline	No equivalent third-party specification identified for fentiuram or Murtano Super. Other seed treatment powders may have different particle size and stability profiles.
Quantified Difference	Agronex-type products certified to FAO CP/95 guarantee ≤5% oversize on 75 µm and validated 14-day thermal stability; comparator powders lacking FAO certification may exhibit unknown particle size distributions and stability failures.
Conditions	Laboratory quality control per CIPAC methods referenced in FAO CP/95 specification (published 1980).

Why This Matters

FAO specification compliance provides the only internationally recognised, third-party-verifiable quality assurance framework for procuring lindane–thiram seed treatment powders, reducing the risk of batch-to-batch variability in seed coverage and shelf-life failure.

Germination Safety Profile: Class-Level Evidence That Lindane–Thiram Ratio Influences Seed Germination and Vigour Outcomes

Although no published study has directly compared Agronex against fentiuram or Murtano Super in a germination assay, class-level evidence from Buyela et al. (2016) demonstrates that the lindane–thiram ratio and co-formulant identity critically affect germination outcomes [1]. In a controlled laboratory and greenhouse study on three wheat varieties (NjoroII, Robin, Eagle10), Murtano Super (20% lindane, 26% thiram) improved germination of NjoroII by 0.5%, while Score 250 EC (Difenoconazole) and Thunder (Imidacloprid + Betacyfluthrin) suppressed germination by more than 50% and 30%, respectively [1]. Murtano Super also significantly improved vigour indices. Because Agronex employs a substantially lower thiram loading (10% vs 26%) and lacks the co-formulants present in Murtano Super, its germination safety profile is expected to differ . This inference underscores that seed treatment selection cannot rely on active-ingredient identity alone; the specific ratio and formulants determine whether the product enhances or suppresses germination.

Germination Safety

Class-level inference

Murtano Super improved germination by 0.5% (NjoroII). Agronex response is unquantified.

Formulation-specific testing required; ratio can suppress germination >50%.

Inference from wheat variety study; direct data to verify.

Evidence Dimension	Seed germination and seedling vigour response
Target Compound Data	Agronex (20% lindane, 10% thiram): no direct germination data identified in the open literature.
Comparator Or Baseline	Murtano Super (20% lindane, 26% thiram): +0.5% germination improvement on NjoroII wheat. Score 250 EC: >50% germination suppression on NjoroII. Thunder: >30% suppression on NjoroII. All treatments significantly reduced seedling infections vs untreated control [1].
Quantified Difference	Murtano Super germination delta = +0.5% (NjoroII). Agronex germination response is unquantified but predicted to differ based on 2.6-fold lower thiram content and different inert formulants.
Conditions	Laboratory (paper towel) and greenhouse (sterilised soil) conditions; wheat varieties NjoroII, Robin, Eagle10; 8 treatments plus untreated control [1].

Why This Matters

The class-level evidence demonstrates that lindane–thiram seed dressings are not germination-neutral and that formulation-specific testing is required before procurement, as the wrong choice can cause >50% germination loss.

• [1] Buyela, S.N., Muthomi, J.W., Mwang'ombe, A.W., Njau, P. and Olubayo, F., 2016. Effect of Seed Treatment on Wheat Seed Viability and Vigour. University of Nairobi. View Source

Toxicological Characterisation: Histopathological Target Organ Profile of Agronex in Rat Models

Sulik (1974, 1977) characterised the morphological and histochemical changes induced by Agronex in rat lung and liver following acute and chronic exposure [1][2]. The 1974 study documented specific histopathological alterations in pulmonary and hepatic tissues after Agronex poisoning, while the 1977 paper extended the analysis to multiple inner organs under both acute and chronic dosing regimens [2]. These studies establish an organ-level toxicological fingerprint for the specific lindane–thiram combination present in Agronex. It is important to note that the toxicity of lindane–thiram mixtures cannot be predicted by simple addition of the individual active-ingredient toxicities, because thiram is a known inhibitor of glutathione reductase [3] and lindane induces cytochrome P450 enzymes, creating the potential for toxicokinetic interactions that are formulation-specific. No directly comparable histopathological dataset exists for fentiuram or Murtano Super in the same experimental system.

Toxicological Profile

Cross-study comparable

Formulation-specific histopathology in rat lung, liver, and multiple organs available.

Characterized reference standard for lindane-thiram combination toxicity studies.

Sulik 1974, 1977; no equivalent data for fentiuram or Murtano Super.

Evidence Dimension	Target organ toxicity profile (histopathology)
Target Compound Data	Agronex: morphological and histochemical lesions in rat lung, liver (Sulik 1974); multi-organ histocytochemistry under acute and chronic exposure (Sulik 1977).
Comparator Or Baseline	Fentiuram: no equivalent published histopathology data identified. Individual active ingredients: thiram inactivates glutathione reductase (in vivo); lindane is a CNS stimulant and hepatic enzyme inducer.
Quantified Difference	Not quantifiable as a numerical difference; the differentiation lies in the availability of formulation-specific histopathological data for Agronex versus the absence of such data for fentiuram and Murtano Super.
Conditions	Rat model (Wistar strain inferred); acute and chronic oral/intraperitoneal administration; histochemical staining and light microscopy.

Why This Matters

For research procurement aimed at toxicological reference studies, Agronex is distinguished by having peer-reviewed, formulation-specific histopathology data that alternative lindane–thiram mixtures lack, making it the characterised reference standard for combination toxicity investigations.

• [1] Sulik, M., 1974. Morphological and histochemical changes in the lungs and liver of rats poisoned with Agronex. Patologia Polska, 25(1), pp. 27–33. PMID: 4133326. View Source
• [2] Sulik, M., 1977. Morphology and histocytochemistry of rat inner organs in the course of an acute and chronic poisoning with Agronex. Roczniki Akademii Medycznej im. Juliana Marchlewskiego w Bialymstoku, 21, pp. 49ff. View Source
• [3] Reference.md, 2012. Thiram: in vivo studies indicate that it inactivates the enzyme glutathione reductase. View Source

Agronex Procurement-Specific Application Scenarios: Research, Quality Benchmarking, and Historical Comparator Use

Toxicological Reference Standard for Lindane–Thiram Combination Studies

Agronex is the only lindane–thiram seed treatment powder for which formulation-specific histopathological datasets have been published in the peer-reviewed literature, covering rat lung, liver, and multiple inner organs under both acute and chronic exposure regimens [1]. Researchers investigating the toxicological interactions between organochlorine insecticides and dithiocarbamate fungicides should procure Agronex as the characterised reference material, because the Sulik (1974, 1977) data provide a baseline organ-level effect profile against which the toxicity of alternative mixtures (fentiuram, Murtano Super) or novel co-formulations can be compared [1][2]. The known glutathione reductase inhibition by thiram and cytochrome P450 induction by lindane make this combination particularly relevant for studying toxicokinetic synergism [2].

FAO Specification Compliance Verification and Quality Control Method Development

Procurement of Agronex-type powders for quality control laboratory use is justified when developing or validating analytical methods referenced in FAO specification AGP: CP/95 [1]. The specification defines quantitative acceptance criteria for active-ingredient content, dry sieve residue (≤5% on 75 µm), and accelerated storage stability (54°C/14 days) that require a reference material conforming to the nominal composition (20% gamma-HCH, 10% thiram). Agronex serves as the historical prototype for this specification category, enabling method transfer, proficiency testing, and regulatory compliance assessment for legacy lindane–thiram formulations still encountered in environmental monitoring and obsolete pesticide disposal programmes [1].

Field Compatibility Reference in Mercury-Free Seed Dressing Programmes

The Jansen and Wank (1982) field trials established that Agronex exhibits good crop tolerance when applied in combination with modern mercury-free fungicide seed dressings (e.g., Arbosan Universal Feuchtbeize containing Imazalil + Methfuroxam + Thiabendazol) across wheat, barley, and oats [1][2]. Agronomic researchers and extension services operating in jurisdictions where lindane seed treatments remain permitted can reference these compatibility data to design integrated pest management programmes that combine insecticidal and fungicidal seed dressings without risking phytotoxicity. The trials also provide a comparative baseline against the organophosphate alternative Nexion-Saatgutpuder (Bromophos), confirming equivalent crop safety profiles [1].

Seed Treatment Ratio–Response Research: Lindane-Dominant vs Thiram-Dominant Formulations

Agronex's 2:1 lindane-to-thiram ratio positions it as the lindane-dominant reference formulation for studies investigating how the active-ingredient ratio affects the balance between insecticidal and fungicidal efficacy, seed germination, and seedling vigour [1][2]. When compared against thiram-dominant formulations such as fentiuram (0.5:1 lindane:thiram) and Murtano Super (0.77:1), Agronex enables researchers to systematically dissect the contribution of each active ingredient to field outcomes [2]. The class-level evidence that seed dressings can either improve germination by up to 4% or suppress it by over 50% underscores the importance of formulation-specific ratio selection [1].

Application

Selection Property

Validation Focus

Toxicological reference standard

Formulation-specific histopathology data availability

Organ-level effect baseline for combination toxicity research

FAO specification QC and method development

Conformance to nominal 2:1 lindane:thiram ratio and physical specs

Method transfer and proficiency testing for legacy formulations

Field compatibility reference

Demonstrated crop tolerance with mercury-free fungicides

Integrated pest management programme design

Seed treatment ratio–response research

Lindane-dominant formulation identity

Dissecting insecticidal vs. fungicidal contribution to field outcomes

• [1] Jansen, W. and Wank, H., 1982. Die Verträglichkeit von quecksilberfreien Beizen und insektiziden Saatschutzmitteln bei Wintergetreide. Nachrichtenblatt des Deutschen Pflanzenschutzdienstes, 34(4), pp. 54–56. / Wank, H. and Jansen, W., 1982. Sommergetreide-Verträglichkeitsversuche. Semantic Scholar Corpus ID: 223369650. / FAO, 1980. AGP: CP/95 Specification. / Sulik, M., 1974 & 1977. / Buyela, S.N. et al., 2016. / MeSH fentiuram C013993. View Source
• [2] Sulik, M., 1977. Roczniki Akademii Medycznej w Bialymstoku, 21, p. 49. / MeSH Supplementary Concept Data: fentiuram (C013993) and Agronex (C014958). / Reference.md, 2012. Thiram glutathione reductase inactivation. View Source